Cas no 30932-68-4 ( )

• Product Name: &nbsp
• CAS No: 30932-68-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 916268
• PubChem ID: 350292
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 4-(carbamoylamino)benzoate
• (4-Carbomethoxy-phenyl)-harnstoff
• 4-Ureido-benzoesaeure-methylester
• 4-ureido-benzoic acid methyl ester
• AC1L6VYN
• methyl 4-ureidobenzoate
• Methyl-4-ureidobenzoat
• NSC509299
• T6226774
• 30932-68-4
• DB-119455
• SCHEMBL20764440
• 1-[4-(Methoxycarbonyl)phenyl]urea
• AKOS008909304
• NSC-509299
• Z24133895
• DTXSID00325503
•  

• Inchi： 1S/C9H10N2O3/c1-14-8(12)6-2-4-7(5-3-6)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
• InChI Key： KGMJUOYXNFIYEO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)NC(N)=O)=O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.42
• LogP: 1.73710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters